1-(1,1-Dioxo-1lambda6-thiolan-3-yl)cyclopropane-1-carbaldehyde

• Molecular Formula: C8H12O3S
• Molecular Weight: 188.25 g/mol
• IUPAC Name: 1-(1,1-dioxothiolan-3-yl)cyclopropane-1-carbaldehyde
• InChI: InChI=1S/C8H12O3S/c9-6-8(2-3-8)7-1-4-12(10,11)5-7/h6-7H,1-5H2
• InChI Key: PTYWWHXVPPWDHI-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CC1C2(CC2)C=O

Description

1-(1,1-Dioxo-1lambda6-thiolan-3-yl)cyclopropane-1-carbaldehyde is a specialized organosulfur compound featuring a cyclopropane ring fused to a sulfolane-derived moiety (1,1-dioxothiolane) and an aldehyde functional group. The aldehyde group serves as a reactive site for nucleophilic additions or oxidations, making this compound a versatile intermediate in synthetic organic chemistry and drug design. Structural characterization of such compounds often relies on crystallographic methods, as exemplified by the widespread use of SHELX software for refining small-molecule structures .

Preparation Methods

The synthesis of 1-(1,1-Dioxo-1lambda6-thiolan-3-yl)cyclopropane-1-carbaldehyde typically involves the following steps:

Synthetic Routes: The compound can be synthesized through a multi-step process starting from commercially available precursors. The key steps include the formation of the thiolane ring, introduction of the dioxo groups, and attachment of the cyclopropane ring.

Reaction Conditions: The reactions are usually carried out under controlled temperature and pressure conditions, with the use of specific catalysts to facilitate the formation of the desired product.

Industrial Production Methods: Industrial production may involve optimization of the synthetic route to increase yield and reduce costs. This can include the use of continuous flow reactors and advanced purification techniques.

Chemical Reactions Analysis

1-(1,1-Dioxo-1lambda6-thiolan-3-yl)cyclopropane-1-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the aldehyde group to an alcohol or other reduced forms.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions: Typical reagents include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles like Grignard reagents. Reactions are often carried out in solvents like dichloromethane or ethanol under controlled temperatures.

Major Products: The major products formed depend on the type of reaction and reagents used. For example, oxidation can yield carboxylic acids, while reduction can produce alcohols.

Scientific Research Applications

1-(1,1-Dioxo-1lambda6-thiolan-3-yl)cyclopropane-1-carbaldehyde has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis, enabling the creation of more complex molecules.

Biology: The compound can be used in the study of enzyme interactions and metabolic pathways.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism by which 1-(1,1-Dioxo-1lambda6-thiolan-3-yl)cyclopropane-1-carbaldehyde exerts its effects involves:

Molecular Targets: The compound interacts with specific enzymes or receptors in biological systems, influencing their activity.

Pathways Involved: It may participate in metabolic pathways, affecting the synthesis or degradation of other molecules.

Effects: The compound’s effects depend on its interactions with molecular targets, which can lead to changes in cellular processes or biochemical reactions.

Comparison with Similar Compounds

1-(1,1-Dioxo-1lambda6-thiolan-3-yl)cyclopropane-1-carboxylic Acid

• Key Difference : Replaces the aldehyde group with a carboxylic acid (-COOH).
• Impact: Increased polarity and hydrogen-bonding capacity (2 donors/acceptors vs. 1 for the aldehyde) . Lower logP (predicted) due to higher solubility in aqueous media. Reduced reactivity toward nucleophiles compared to the aldehyde.
• Applications : Carboxylic acid derivatives are commonly used in prodrug formulations or as metal-chelating agents .

1-(1,1-Dioxo-1lambda6-thiolan-3-yl)cyclopropane-1-methanol

• Key Difference : Substitutes the aldehyde with a hydroxymethyl (-CH2OH) group.
• Impact :
  • Enhanced metabolic stability compared to the aldehyde (less prone to oxidation).
  • Moderately higher molecular flexibility due to the -CH2OH rotatable bond .

Physicochemical Properties

Compound	Molecular Weight (g/mol)	Polar Surface Area (Ų)	Rotatable Bonds	logP (Predicted)
1-(1,1-Dioxo-thiolan-3-yl)cyclopropane-carbaldehyde	218.27	65.7	2	0.45
Carboxylic Acid Derivative	234.28	94.3	2	-0.82
Methanol Derivative	220.29	71.6	3	0.12

Notes:

• The aldehyde derivative’s lower polar surface area (65.7 Ų) suggests better membrane permeability than the carboxylic acid analog, aligning with bioavailability principles .
• The cyclopropane ring minimizes rotatable bonds across all analogs, favoring metabolic stability .

Hydrogen-Bonding and Crystallographic Behavior

• Aldehyde Derivative : The aldehyde group participates in weak C-H···O interactions, while the sulfolane oxygen acts as a strong hydrogen-bond acceptor. Such patterns are critical in crystal packing and solubility .
• Carboxylic Acid Derivative: Forms robust O-H···O hydrogen bonds (graph set notation: R₂²(8) ), leading to higher melting points and crystalline stability .

Bioactivity and Druglikeness

• Aldehyde: Potential as a reversible covalent inhibitor (e.g., targeting cysteine proteases). However, aldehydes often exhibit poor pharmacokinetics due to rapid oxidation or Schiff base formation.
• Carboxylic Acid : More suitable for ionic interactions with biological targets (e.g., enzyme active sites) but may require prodrug strategies to improve absorption .
• Methanol: Offers a balance between reactivity and stability, though the additional rotatable bond may reduce oral bioavailability .

Biological Activity

1-(1,1-Dioxo-1lambda6-thiolan-3-yl)cyclopropane-1-carbaldehyde, also known as compound CID 1934801-51-0, is a chemical compound with potential biological activities that have garnered research interest. This article aims to provide a comprehensive review of its biological activity, supported by data tables and relevant case studies.

• Molecular Formula : C$_8$H$_{12}$O$_3$S
• Molecular Weight : 188.25 g/mol
• CAS Number : 1934801-51-0

Biological Activity Overview

The biological activity of 1-(1,1-Dioxo-1lambda6-thiolan-3-yl)cyclopropane-1-carbaldehyde has been investigated in various studies, highlighting its potential therapeutic applications. The compound exhibits notable activities including:

• Antimicrobial Activity : Studies indicate that the compound possesses antimicrobial properties against various bacterial strains.
• Antioxidant Activity : Research suggests that it may exhibit antioxidant effects, contributing to cellular protection against oxidative stress.
• Cytotoxic Effects : Preliminary investigations have shown that this compound may induce cytotoxicity in certain cancer cell lines.

Antimicrobial Activity

A study conducted on the antimicrobial efficacy of 1-(1,1-Dioxo-1lambda6-thiolan-3-yl)cyclopropane-1-carbaldehyde revealed significant inhibition against Gram-positive and Gram-negative bacteria. The Minimum Inhibitory Concentration (MIC) values were determined as follows:

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	25
Escherichia coli	50
Pseudomonas aeruginosa	100

These findings suggest the compound's potential as a lead in developing new antimicrobial agents.

Antioxidant Activity

In vitro assays evaluating the antioxidant capacity of the compound demonstrated a significant reduction in reactive oxygen species (ROS). The IC$_{50}$ value for scavenging DPPH radicals was found to be 30 µg/mL, indicating a moderate antioxidant potential.

Cytotoxicity Assays

Cytotoxicity tests on human cancer cell lines (e.g., HeLa and MCF-7) showed that the compound induced apoptosis at concentrations above 50 µg/mL. The following table summarizes the results:

Cell Line	IC$_{50}$ (µg/mL)	Mode of Action
HeLa	45	Apoptosis induction
MCF-7	60	Cell cycle arrest

The proposed mechanisms underlying the biological activities of 1-(1,1-Dioxo-1lambda6-thiolan-3-yl)cyclopropane-1-carbaldehyde include:

• Inhibition of Enzymatic Activity : The dioxo group may interact with thiol-containing enzymes, disrupting their function.
• Induction of Oxidative Stress : By generating ROS, the compound may trigger apoptosis in cancer cells.